Cas no 111545-64-3 (3-Quinolinecarbonyl chloride, hydrochloride)
111545-64-3 structure
Product Name:3-Quinolinecarbonyl chloride, hydrochloride
CAS No:111545-64-3
MF:C10H7Cl2NO
MW:228.074680566788
CID:1198683
PubChem ID:19794619
Update Time:2025-04-20
3-Quinolinecarbonyl chloride, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarbonyl chloride, hydrochloride
- quinoline-3-carbonyl chloride,hydrochloride
- 111545-64-3
- DTXSID20600001
- quinoline-3-carbonyl chloride hydrochloride
- SCHEMBL7902952
- DB-411262
- Quinoline-3-carbonyl chloride--hydrogen chloride (1/1)
-
- Inchi: 1S/C10H6ClNO.ClH/c11-10(13)8-5-7-3-1-2-4-9(7)12-6-8;/h1-6H;1H
- InChI Key: BXOABPTZXHSRMD-UHFFFAOYSA-N
- SMILES: ClC(C1=CN=C2C=CC=CC2=C1)=O.Cl
Computed Properties
- Exact Mass: 226.9904692g/mol
- Monoisotopic Mass: 226.9904692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30Ų
3-Quinolinecarbonyl chloride, hydrochloride Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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